N-(6-methoxy-1,3-benzothiazol-2-yl)-9-oxo-9H-fluorene-4-carboxamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-9-oxofluorene-4-carboxamide
• InChI: InChI=1S/C22H14N2O3S/c1-27-12-9-10-17-18(11-12)28-22(23-17)24-21(26)16-8-4-7-15-19(16)13-5-2-3-6-14(13)20(15)25/h2-11H,1H3,(H,23,24,26)
• InChI Key: CHQQXOARVYCIAK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC4=C3C5=CC=CC=C5C4=O
• Molecular Formula: C22H14N2O3S
• Molecular Weight: 386.4 g/mol

Description

N-(6-methoxy-1,3-benzothiazol-2-yl)-9-oxo-9H-fluorene-4-carboxamide, also known as MitoBloCK-7, is a small molecule inhibitor that targets mitochondrial complex I. This compound has gained attention due to its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and metabolic diseases.

Mechanism of Action

N-(6-methoxy-1,3-benzothiazol-2-yl)-9-oxo-9H-fluorene-4-carboxamide targets mitochondrial complex I, which is a critical component of the electron transport chain. By inhibiting complex I, this compound reduces the production of ATP and increases the production of reactive oxygen species. This leads to the induction of apoptosis in cancer cells and the activation of cellular stress responses in neurons.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound induces apoptosis by activating the intrinsic pathway and reducing the expression of anti-apoptotic proteins. Additionally, this compound reduces the production of reactive oxygen species, which can cause DNA damage and promote cancer cell growth.
In neurons, this compound improves mitochondrial function by reducing oxidative stress and increasing ATP production. This leads to a reduction in neuronal cell death and an improvement in cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(6-methoxy-1,3-benzothiazol-2-yl)-9-oxo-9H-fluorene-4-carboxamide is its specificity for mitochondrial complex I. This allows for targeted inhibition of complex I and reduces the potential for off-target effects. Additionally, this compound has been shown to have low toxicity in animal models.
However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, the synthesis of this compound is complex and time-consuming, which can limit its availability for research studies.

Future Directions

There are several future directions for research on N-(6-methoxy-1,3-benzothiazol-2-yl)-9-oxo-9H-fluorene-4-carboxamide. One area of focus is the development of more efficient synthesis methods to increase the yield and purity of the compound. Additionally, further studies are needed to determine the optimal dosage and administration methods for this compound in vivo.
Another area of research is the potential use of this compound in combination with other drugs for cancer therapy. Studies have shown that this compound enhances the efficacy of chemotherapy drugs, and further research is needed to determine the optimal drug combinations for cancer treatment.
Finally, there is potential for the use of this compound in the treatment of other diseases, such as metabolic disorders and cardiovascular diseases. Further studies are needed to determine the efficacy of this compound in these diseases and to identify potential off-target effects.

Scientific Research Applications

N-(6-methoxy-1,3-benzothiazol-2-yl)-9-oxo-9H-fluorene-4-carboxamide has been extensively studied in various scientific research applications. One of the major areas of research is cancer therapy. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and reducing the production of reactive oxygen species. Additionally, this compound has been shown to enhance the efficacy of chemotherapy drugs, such as doxorubicin and cisplatin, in cancer treatment.
Another area of research is neurodegenerative disorders, such as Alzheimer's and Parkinson's disease. This compound has been found to improve mitochondrial function and reduce neuronal cell death in animal models of these diseases. Additionally, this compound has been shown to improve cognitive function in aged mice.